Cas no 1220027-88-2 (2-methyl-2-(quinolin-3-yl)propanoic acid)

• Product Name: 2-methyl-2-(quinolin-3-yl)propanoic acid
• CAS No: 1220027-88-2
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 4687963
• PubChem ID: 53409139
• Update Time: 2025-08-05

2-methyl-2-(quinolin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-2-(3-QUINOLINYL)PROPANOIC ACID
• 2-methyl-2-(quinolin-3-yl)propanoic acid

• Inchi： 1S/C13H13NO2/c1-13(2,12(15)16)10-7-9-5-3-4-6-11(9)14-8-10/h3-8H,1-2H3,(H,15,16)
• InChI Key： XOLHEIBNNUGNGO-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=NC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 215.095
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives